3-Bromo-1-methyl-1H-indole-4-carbonitrile

• Molecular Formula: C10H7BrN2
• Molecular Weight: 235.08 g/mol
• IUPAC Name: 3-bromo-1-methylindole-4-carbonitrile
• InChI: InChI=1S/C10H7BrN2/c1-13-6-8(11)10-7(5-12)3-2-4-9(10)13/h2-4,6H,1H3
• InChI Key: HRNADBCHYVEJRK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C(C=CC=C21)C#N)Br

Description

3-Bromo-1-methyl-1H-indole-4-carbonitrile is a useful research compound. Its molecular formula is C10H7BrN2 and its molecular weight is 235.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-1H-indole-4-carbonitrile (I-146a: 500 mg, 2.272 mmol) was added dropwise to a stirred mixture of NaH (0.218 g, 9.0833 mmol) in dry DMF (15 mL) at 0° C. over a period of 10 minutes. This was followed by the addition of methyl iodide and the resulting mixture was stirred at 0° C. for 2 hours. The reaction was monitored by TLC (10% ethylacetate in hexane). The reaction mixture was quenched with ice water; the precipitate formed was collected and dried to afford 0.400 g of the crude product.